Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

ammonium nonanoate postemergence herbicide
protocols

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ammonium nonanoate

CAS No.: 63718-65-0

Cat. No.: S696831

Ammonium Nonanoate: Chemical and Safety Profile

Ammonium nonanoate (CoH21NO32), also known as ammonium pelargonate, is a fatty acid salt herbicide
derived from natural sources like pelargonic acid and ammonia [1] [2]. It is a contact herbicide that disrupts
plant cell membranes, causing rapid desiccation and plant cell death [3] [2]. It is non-systemic and has no

soil residual activity or root uptake [3].

Key properties and safety data are summarized in the table below.

Property Details

Chemical Formula CoH21NO2 [2]

Molecular Mass 175.27 g/mol [2]

Solubility in Water Miscible [2]

Soil DTso (Typical) 1.0 day (Non-persistent) [2]
Mammalian Acute > 2000 mg/kg (Rat, Low toxicity) [2]
Oral LDso
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Property Details
Avian Acute LDso > 2150 mg/kg (Colinus virginianus, Low toxicity) [2]
Required PPE Coveralls, chemical-resistant gloves (barrier laminate, nitrile, neoprene),

chemical-resistant footwear plus socks, protective eyewear [3]

REI (Restricted Entry 12 hours [3]
Interval)

Application Protocols and Efficacy Data

Ammonium nonanoate is a non-selective, contact-only herbicide with no soil residual activity [3] [2]. Its

efficacy depends on thorough spray coverage and application to young, succulent weeds [3].

Application Specifications and Weed Control Spectrum

Parameter Specifications

Formulations 4.2, 3.3L(e.g., Scythe, Axxe) [3]

Application Type Directed spray, spot treatment [3]

Typical Use Sites Greenhouse floors & under benches, landscape beds, around

containers, hardscapes (walks, driveways) [3] [4]

Spot Treatment Rate (viv 3-10% (4.2L form.) / 6-15% (3.3L form.) [3]

in water)

Optimal Environmental Warm, dry weather for most rapid results [3]

Conditions

Key Weeds Controlled Small, seedling broadleaf weeds; also moss, algae, grasses, vines [3] [2]

Key Weeds Not Controlled  Older annual and perennial weeds (foliage necroses, stems survive);
weaker on grasses [3]
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Parameter Specifications

OMRI Listed Yes, approved for organic production systems [1]

Experimental Workflow and Mode of Action

For researchers designing efficacy trials, the following diagram outlines the critical steps from application to

symptom development, which occurs on a scale of minutes to hours.
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Research Considerations and Best Practices
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¢ Integration in Resistance Management: As a contact herbicide with a physical mode of action (cell
membrane disruption), ammonium nonanoate is not classified under the HRAC/WSSA numbering
system [3] [2]. This makes it a valuable tool for managing herbicide-resistant weeds, as it presents no
risk of cross-resistance with systemic herbicides [5] [6].

e Application Methodology: Thorough wetting and complete spray coverage are essential for
control, as it is a contact-only herbicide [3]. Apply using handheld, backpack, or boom sprayers; avoid
hose-end sprayers to ensure accuracy [3] [1]. Repeat applications are necessary for re-growth and
perennial weeds, as the product does not translocate to roots [3] [1].

e Experimental Design: When planning trials, account for its rapid degradation (soil DTso of ~1 day)
and lack of residual activity [2]. Assessments of long-term control must factor in the potential for weed
regrowth.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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